Cas no 24980-54-9 (Poly(2-vinylpyridine-co-styrene))

• Product Name: Poly(2-vinylpyridine-co-styrene)
• CAS No: 24980-54-9
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• CID: 241181
• PubChem ID: 21902692
• Update Time: 2025-09-28

Poly(2-vinylpyridine-co-styrene) Chemical and Physical Properties

Names and Identifiers

• POLY(2-VINYL PYRIDINE)-B-POLYSTYRENE-B-POLY(2-VINYL PYRIDINE)
• Poly(2-vinylpyridine-co-styrene)
• POLY(2-VINYLPYRIDINE-CO-STYRENE), APPROXMW 200,000
• POLY(2-VINYLPYRIDINE-CO-STYRENE), APPROXMW 600,000
• VINYLPYRIDINE-STYRENE COPOLYMER LINEAR
• POLYSTYRENE-B-POLY(2-VINYL PYRIDINE)
• POLY(2-VINYLPYRIDINE-CO-STYRENE), AVERAG E MW CA. 110,000 (GPC)
• 2-VINYLPYRIDINE-CO-STYRENE))
• 2-vinylpyridine/ styrene copolymer
• Poly(2-vinylpyridine-co-styrene) average Mn ~130,000, average Mw ~220,000 by LS, granular
• SCHEMBL607743
• St VPy
• 2-vinylpyridine styrene
• styrene 2-vinylpyridine
• ST 2VP
• 24980-54-9

• MDL： MFCD00084377
• Inchi： 1S/C8H8.C7H7N/c1-2-8-6-4-3-5-7-8;1-2-7-5-3-4-6-8-7/h2-7H,1H2;2-6H,1H2
• InChI Key： USDNTLSSMWDFHG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)=C.C(C1N=CC=CC=1)=C

Computed Properties

• Exact Mass: 209.120449483g/mol
• Monoisotopic Mass: 209.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: Granular
• Solubility: Not determined

Poly(2-vinylpyridine-co-styrene) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Poly(2-vinylpyridine-co-styrene)

Poly(2-vinylpyridine-co-styrene) (CAS No. 24980-54-9): An Overview of Its Properties, Applications, and Recent Research Advances

Poly(2-vinylpyridine-co-styrene) (PVP-co-PS), with the CAS number 24980-54-9, is a copolymer that combines the unique properties of 2-vinylpyridine (2-VP) and styrene. This copolymer has gained significant attention in various fields due to its versatile characteristics and potential applications. In this article, we will delve into the properties, synthesis methods, applications, and recent research advancements of Poly(2-vinylpyridine-co-styrene).

1. Properties of Poly(2-vinylpyridine-co-styrene)

Poly(2-vinylpyridine-co-styrene) is a copolymer that exhibits a combination of the properties of its monomers. 2-Vinylpyridine (2-VP) is known for its basicity and ability to form complexes with metal ions, while styrene contributes to the polymer's mechanical strength and thermal stability. The copolymerization of these monomers results in a material with enhanced solubility in organic solvents, improved thermal stability, and unique surface properties.

The molecular weight and composition of Poly(2-vinylpyridine-co-styrene) can be tailored by adjusting the ratio of 2-VP to styrene during the polymerization process. This tunability allows for the optimization of the copolymer's properties for specific applications. For example, increasing the 2-VP content can enhance the copolymer's basicity and metal-binding capabilities, while a higher styrene content can improve its mechanical strength.

2. Synthesis Methods

The synthesis of Poly(2-vinylpyridine-co-styrene) can be achieved through various polymerization techniques, including free radical polymerization, controlled radical polymerization (CRP), and emulsion polymerization. Each method has its advantages and is chosen based on the desired properties of the final product.

Free Radical Polymerization: This is a common method for synthesizing Poly(2-vinylpyridine-co-styrene). It involves the use of initiators such as benzoyl peroxide or azobisisobutyronitrile (AIBN) to initiate the polymerization reaction. The process is straightforward but may result in broad molecular weight distributions.

Controlled Radical Polymerization (CRP): CRP techniques, such as atom transfer radical polymerization (ATRP), reversible addition-fragmentation chain transfer (RAFT) polymerization, and nitroxide-mediated polymerization (NMP), offer better control over the molecular weight and polydispersity index (PDI) of the copolymer. These methods are particularly useful for producing well-defined copolymers with specific architectures.

Emulsion Polymerization: This method involves dispersing the monomers in an aqueous medium with surfactants to form stable emulsions. Emulsion polymerization is advantageous for producing high molecular weight copolymers with narrow PDI distributions and can be used to create nanoparticles or microspheres.

3. Applications of Poly(2-vinylpyridine-co-styrene)

The unique properties of Poly(2-vinylpyridine-co-styrene) make it suitable for a wide range of applications across various industries:

• Catalysis: The basicity and metal-binding capabilities of 2-VP units in the copolymer make it an excellent support material for heterogeneous catalysts. Recent studies have shown that PVP-co-PS-supported metal catalysts exhibit high activity and selectivity in various chemical reactions, such as hydrogenation, oxidation, and coupling reactions.
• Bioseparation: The ability of PVP units to form complexes with biomolecules makes PVP-co-PS a promising material for bioseparation applications. It has been used in affinity chromatography to selectively bind proteins, nucleic acids, and other biomolecules from complex mixtures.
• Micelle Formation: PVP-co-PS can self-assemble into micelles in aqueous solutions due to its amphiphilic nature. These micelles have potential applications in drug delivery systems, where they can encapsulate hydrophobic drugs and enhance their solubility and bioavailability.
• Sensors: The sensitivity of PVP units to changes in pH and metal ion concentration makes PVP-co-PS a suitable material for developing chemical sensors. Recent research has focused on using PVP-co-PS-based sensors for detecting heavy metals, pH changes, and other analytes in environmental monitoring.
• Cosmetics: The film-forming properties and compatibility with skin make PVP-co-PS useful in cosmetic formulations. It can be used as a film-forming agent in hair care products or as a viscosity modifier in skin care products.

4. Recent Research Advances

The field of polymer science is constantly evolving, and recent research has shed new light on the potential applications and improvements of Poly(2-vinylpyridine-co-styrene). Some notable advancements include:

• Nanoparticle Synthesis: Researchers have developed novel methods for synthesizing PVP-co-PS nanoparticles with controlled sizes and shapes using emulsion polymerization techniques. These nanoparticles have shown promise in drug delivery systems due to their ability to encapsulate drugs efficiently.
• Biomimetic Materials: Inspired by natural materials like silk fibroin, scientists have explored the use of PVP-co-PS as a biomimetic material for tissue engineering applications. The copolymer's biocompatibility and tunable mechanical properties make it suitable for creating scaffolds that support cell growth and tissue regeneration.
• Sustainable Polymers: With increasing focus on sustainability, researchers are investigating green synthesis methods for producing PVP-co-PS using renewable resources or environmentally friendly initiators. These efforts aim to reduce the environmental impact of polymer production while maintaining or improving the copolymer's performance.
• Multifunctional Materials: Combining PVP-co-PS with other functional materials has led to the development of multifunctional composites with enhanced properties. For example, incorporating magnetic nanoparticles into PVP-co-PS matrices has resulted in materials with both magnetic responsiveness and drug delivery capabilities.

In conclusion, Poly(2-vinylpyridine-co-styrene) (CAS No. 24980-54-9) is a versatile copolymer with a wide range of applications due to its unique combination of properties derived from 2-vinylpyridine and styrene monomers. Ongoing research continues to expand its potential uses in catalysis, bioseparation, drug delivery, sensors, cosmetics, and more advanced fields such as nanotechnology and biomimetic materials. As new synthesis methods and application areas are explored, PVP-co-PS is poised to play an increasingly important role in various scientific and industrial domains.